3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 3,5-dimethyl-2-(1-methylpyrazol-4-yl)piperidine
• InChI: InChI=1S/C11H19N3/c1-8-4-9(2)11(12-5-8)10-6-13-14(3)7-10/h6-9,11-12H,4-5H2,1-3H3
• InChI Key: LPJHTVDQPNWIHA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(NC1)C2=CN(N=C2)C)C

Description

3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine is a chemical compound of interest in medicinal chemistry and drug discovery as a novel heterocyclic building block. This structure combines a piperidine ring, a common motif in pharmaceuticals, with a 1-methyl-1H-pyrazole heterocycle . Hybrid molecules incorporating piperidine and pyrazole rings are valuable scaffolds for creating diverse chemical libraries and are frequently investigated for their potential biological activities . For instance, related molecular frameworks have been explored in the synthesis of heterocyclic amino acids and as key components in the development of potential therapeutic agents . The specific substitution pattern on this molecule suggests its primary utility is in chemical synthesis and as an intermediate for further structure-activity relationship (SAR) studies. Researchers may employ this compound in the design and development of new molecules for various research applications. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine typically involves the reaction of 3,5-dimethylpyrazole with a suitable piperidine derivative. One common method is the condensation of 3,5-dimethylpyrazole with 2-chloromethylpiperidine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to convert certain functional groups into their reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyrazole or piperidine ring can be functionalized with different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in tetrahydrofuran.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound is used in the development of agrochemicals and materials science for its unique chemical properties.

Mechanism of Action

The mechanism of action of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can participate in hydrogen bonding and π-π interactions, while the piperidine ring provides structural stability. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

(a) 1-Benzyl-4-[(5,6-dimethoxyinden-2-yl)methyl]piperidine (CAS 1034439-57-0)

• Structure : A piperidine core substituted with a benzyl group at position 1 and a dimethoxyindenylmethyl group at position 4 .
• Comparison :
  • The target compound’s pyrazole substituent introduces a planar, aromatic heterocycle, contrasting with the indenyl group’s fused bicyclic structure.
  • Methyl groups at 3- and 5-positions in the target compound may enhance steric hindrance compared to the benzyl and indenyl substituents in this analog.
• Hypothetical Impact : The pyrazole’s nitrogen atoms could improve solubility or metal-binding capacity relative to the indenyl group.

(b) 2-[(RS)-[(3,5-Dimethylpyridin-2-yl)methyl]sulfinyl]-5-methoxy-1H-benzimidazole (Impurity B, CAS 110374-16-8)

• Structure : A benzimidazole core with a sulfinyl-linked pyridinylmethyl group .
• Comparison :
  • The pyridine and benzimidazole moieties differ from the target compound’s piperidine-pyrazole system but share nitrogen-rich aromaticity.
  • The sulfinyl group in this impurity introduces chirality, absent in the target compound.

Pyrazole-Containing Compounds

(a) 4-Bromo-2-(4'-chlorophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one (Example 5.17)

• Structure : A dihydropyrazol-3-one core with bromo, chloroaryl, and methyl substituents .
• Comparison: The pyrazol-3-one ring is unsaturated and non-aromatic, unlike the aromatic pyrazole in the target compound. Bromine and chloroaryl groups in this example may confer distinct electronic and steric properties compared to the target’s methyl-substituted piperidine.

(b) 4-Bromo-1,5-dimethyl-2-(4'-trifluoromethylphenyl)-1,2-dihydro-3H-pyrazol-3-one (Example 5.18)

• Structure : Similar to Example 5.17 but with a trifluoromethylphenyl group .
• Comparison :
  • The electron-withdrawing CF₃ group could increase metabolic stability compared to the target compound’s methyl groups.

Key Hypothetical Data Table

Property	3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine	1-Benzyl-4-[(5,6-dimethoxyinden-2-yl)methyl]piperidine	4-Bromo-2-(4'-chlorophenyl)-1,5-dimethyl-1,2-dihydro-3H-pyrazol-3-one
Core Structure	Piperidine + pyrazole	Piperidine + indenyl	Dihydropyrazol-3-one
Aromaticity	Partial (pyrazole)	Non-aromatic (indenyl)	Non-aromatic
Key Substituents	3,5-dimethyl; 1-methylpyrazole	Benzyl; dimethoxyindenyl	Bromo; chloroaryl
Hypothetical LogP	Moderate (due to methyl groups)	High (indenyl, benzyl)	Moderate (halogens)
Potential Bioactivity	Kinase inhibition?	Unknown	Anti-inflammatory?

Research Findings and Limitations

• Synthesis Gaps : Example 5.17 and 5.18 in the patent use Procedure A3 , but analogous methods for the target compound are undocumented in the evidence.

Biological Activity

3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential applications based on recent research findings.

Chemical Structure and Synthesis

The compound features a piperidine ring substituted with a 1-methyl-1H-pyrazol-4-yl group and two methyl groups at the 3 and 5 positions. The molecular formula is C$_{12}$H$_{16}$N$_{2}$, indicating the presence of carbon, hydrogen, and nitrogen. The synthesis typically involves the condensation of a piperidine derivative with methylhydrazine, often using reflux conditions in solvents like ethanol to facilitate cyclization and elimination processes.

Antimicrobial Activity

Research indicates that compounds with pyrazole moieties exhibit notable antimicrobial properties. For instance, derivatives of pyrazole have shown effectiveness against various pathogens. In vitro studies have demonstrated that certain pyrazole derivatives exhibit minimum inhibitory concentration (MIC) values as low as 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis, indicating strong antibacterial activity .

Compound	MIC (μg/mL)	Activity
3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine	TBD	Antibacterial
Pyrazole Derivative 7b	0.22 - 0.25	Excellent
Pyrazole Derivative 10	TBD	Moderate

Anti-inflammatory Effects

Compounds containing pyrazole structures are also recognized for their anti-inflammatory properties. In one study, certain derivatives exhibited significant inhibition of inflammatory responses, suggesting that modifications to the pyrazole ring can enhance anti-inflammatory activity .

Antioxidant Activity

The antioxidant potential of pyrazole derivatives has been extensively studied. In assays measuring DPPH scavenging activity, some compounds showed percentages ranging from 84% to over 90%, indicating strong radical scavenging capabilities . This property is crucial for developing therapeutics aimed at oxidative stress-related diseases.

The biological activity of 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine may be attributed to its ability to interact with various biological targets. Studies employing molecular docking techniques have suggested that this compound can bind effectively to enzymes involved in inflammation and microbial resistance mechanisms. This interaction profile underscores the potential for further optimization in drug development .

Case Studies

Several case studies have highlighted the pharmacological potential of similar compounds:

• Antimicrobial Efficacy : A study evaluated multiple pyrazole derivatives, revealing that structural modifications could significantly enhance their antimicrobial potency.
• Anti-inflammatory Applications : Research has shown that certain pyrazole-based compounds can reduce inflammation markers in vitro, suggesting therapeutic applications in inflammatory diseases.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3,5-Dimethyl-2-(1-methyl-1H-pyrazol-4-yl)piperidine, and how can reaction conditions be systematically optimized?

• Methodological Answer : Multi-step organic synthesis is typically employed, starting with functionalization of the piperidine core followed by pyrazole coupling. Reaction optimization involves factorial design experiments to evaluate variables like temperature (e.g., 60–120°C), solvent polarity (e.g., DMF vs. THF), and stoichiometric ratios of reagents. For example, sulfonation steps require anhydrous conditions to avoid hydrolysis . Use Design of Experiments (DoE) to identify critical parameters and interactions, reducing trial-and-error approaches .

Q. Which analytical techniques are most reliable for confirming the structural identity and purity of this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H/¹³C) resolves piperidine and pyrazole ring protons, while high-resolution mass spectrometry (HRMS) confirms molecular weight (expected ~235 g/mol for C₁₂H₁₉N₃). Purity is assessed via HPLC with UV detection (λ = 254 nm) and a C18 column, using acetonitrile/water gradients. Cross-reference with PubChem CID data for validation .

Q. How can researchers address solubility challenges when preparing this compound for pharmacological assays?

• Methodological Answer : Solubility issues arise from the hydrophobic piperidine-pyrazole scaffold. Systematic testing of co-solvents (e.g., DMSO for stock solutions) or surfactants (e.g., Tween-80) is recommended. For aqueous buffers, adjust pH to protonate the piperidine nitrogen, enhancing solubility. Pre-formulation studies using dynamic light scattering (DLS) can identify aggregation tendencies .

Advanced Research Questions

Q. How can experimental designs elucidate reaction intermediates and mechanisms in the synthesis of this compound?

• Methodological Answer : Use in-situ spectroscopy (e.g., FTIR or Raman) to monitor real-time bond formation. Isotopic labeling (e.g., ¹⁵N-pyrazole) paired with MS/MS fragmentation can trace nitrogen migration during coupling. Computational reaction path searches (e.g., density functional theory) predict transition states and intermediates, validated by trapping experiments under inert conditions .

Q. How should researchers resolve contradictions in reported biological activity data across studies?

• Methodological Answer : Discrepancies may stem from stereochemical variations or impurity profiles. Perform chiral HPLC to isolate enantiomers and test activity separately. Compare cytotoxicity thresholds using standardized assays (e.g., MTT) and validate with structural analogs (e.g., sulfonyl-piperidine derivatives) . Cross-correlate data with molecular docking simulations to assess binding affinity consistency .

Q. What computational strategies are effective for predicting the pharmacokinetic properties of this compound?

• Methodological Answer : Combine molecular dynamics (MD) simulations to model blood-brain barrier permeability with quantitative structure-activity relationship (QSAR) models for metabolic stability. Tools like SwissADME predict CYP450 interactions, while free-energy perturbation (FEP) calculations refine solubility and logP estimates. Validate predictions against in vitro hepatocyte clearance assays .

Q. How can synthesis be scaled up while maintaining yield and minimizing side reactions?

• Methodological Answer : Apply chemical engineering principles for reactor design (e.g., continuous-flow systems to enhance heat/mass transfer). Use process analytical technology (PAT) for real-time monitoring of key parameters (e.g., pH, temperature). Membrane separation technologies (e.g., nanofiltration) can purify intermediates efficiently. Scale-down experiments identify critical quality attributes (CQAs) for regulatory compliance .